Cas no 1171630-02-6 (ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-amido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate)

• Product Name: ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-amido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate
• CAS No: 1171630-02-6
• MF: C₂₁H₁₈N₄O₃S₂
• MW: 438.522621631622
• CID: 6594245
• PubChem ID: 136157662
• Update Time: 2025-10-30

ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-amido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-amido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate
• QUYNEIMXRYYDOF-UHFFFAOYSA-N
• 1171630-02-6
• AKOS024516618
• ethyl 2-[[2-(1H-indol-2-yl)-1,3-thiazole-4-carbonyl]amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate
• ethyl 2-[2-(1H-indol-2-yl)-1,3-thiazole-4-amido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate
• F5655-0281
• VU0649765-1
• ethyl 2-(2-(1H-indol-2-yl)thiazole-4-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate

• Inchi： 1S/C21H18N4O3S2/c1-2-28-20(27)12-7-8-16-17(12)24-21(30-16)25-18(26)15-10-29-19(23-15)14-9-11-5-3-4-6-13(11)22-14/h3-6,9-10,12,23H,2,7-8H2,1H3,(H,24,25,26)/b19-14+
• InChI Key： JILRCSZDJPZEPB-XMHGGMMESA-N
• SMILES： S1C2CCC(C(OCC)=O)C=2N=C1NC(C1=CS/C(=C2\C=C3C(=N\2)C=CC=C3)/N1)=O

Computed Properties

• Exact Mass: 438.08203280g/mol
• Monoisotopic Mass: 438.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 153Ų

Additional information on ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-amido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate

Comprehensive Analysis of Ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-amido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate (CAS No. 1171630-02-6)

The compound ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-amido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate (CAS No. 1171630-02-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, combining indole and thiazole moieties, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in targeting cancer and inflammatory diseases.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and targeted therapies. The ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-amido derivative stands out due to its ability to interact with specific biological pathways. This compound's cyclopentad1,3thiazole core is particularly noteworthy, as it enhances molecular stability and bioavailability, two critical factors in drug development. Scientists are also exploring its potential in neurodegenerative disease research, given the indole group's affinity for central nervous system targets.

From a synthetic chemistry perspective, the preparation of ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-carboxylate involves multi-step reactions, including amide coupling and cyclization techniques. These methods are often optimized for yield and purity, as impurities can significantly impact the compound's efficacy in biological assays. The growing interest in green chemistry has also led to the exploration of solvent-free or catalytic processes for its synthesis, aligning with global sustainability trends.

The compound's CAS No. 1171630-02-6 is frequently searched in academic and industrial databases, reflecting its relevance in current research. Questions such as "What are the applications of indole-thiazole hybrids?" or "How does ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-amido compare to other kinase inhibitors?" are common among researchers. These queries highlight the need for detailed, accessible information on this molecule's properties and potential.

In addition to its pharmaceutical applications, ethyl 2-2-(1H-indol-2-yl)-1,3-thiazole-4-amido-4H,5H,6H-cyclopentad1,3thiazole-4-carboxylate is also studied for its optical properties. The conjugated system within its structure suggests potential use in organic electronics, such as light-emitting diodes (LEDs) or sensors. This dual applicability—both in biomedicine and materials science—makes it a versatile subject for interdisciplinary research.

As the scientific community continues to explore CAS No. 1171630-02-6, its role in addressing unmet medical needs becomes increasingly apparent. Whether as a drug candidate or a functional material, this compound exemplifies the innovation driving modern chemistry. Future studies will likely focus on optimizing its synthesis, expanding its applications, and ensuring its safety profile meets regulatory standards.